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Compound of Interest

Compound Name: Oleoyl Coenzyme A triammonium

Cat. No.: B15552800 Get Quote

A Researcher's Guide to Commercial Oleoyl
Coenzyme A
For researchers in lipidomics, metabolic studies, and drug development, the quality and

consistency of reagents are paramount. Oleoyl Coenzyme A (Oleoyl-CoA), a central molecule

in fatty acid metabolism, is available from several commercial sources. This guide provides a

comparative overview of Oleoyl Coenzyme A triammonium and its alternative salt forms from

leading suppliers, supported by publicly available data to aid in purchasing decisions.

Product Comparison
A summary of the key specifications for Oleoyl Coenzyme A products from prominent suppliers

is presented below. It is important to note that the available products differ in their salt form

(triammonium, lithium, or sodium salt), which may be a consideration for specific experimental

setups.
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Oleoyl-

Coenzyme A

(sodium salt)

Salt Form Triammonium Ammonium Lithium Sodium

CAS Number 799812-89-8[1] 799812-89-8[1] 188824-37-5[2]
Not explicitly

provided

Molecular Weight 1083.07[1] 1083.07[1] 1031.98[2] 1055.0[3][4]

Purity

Specification
≥98.0% >99%[1] ≥90%[2][5] ≥70%[3][4]

Analytical

Method

Information not

available
TLC[1] HPLC[2][5]

Information not

available

Physical Form Solid Powder[1] Powder[2] Crystalline Solid

Storage

Temperature
-20°C -20°C[1] -20°C[2][5] -20°C

Solubility 10 mM in DMSO

Soluble in water,

methanol:water[6

]

H₂O: 50

mg/mL[2]

Water: 10

mg/ml[4]

Experimental Protocols
Detailed, proprietary quality control protocols are not typically disclosed by suppliers. However,

a representative method for the analysis of long-chain fatty acyl-CoAs, including Oleoyl-CoA,

involves Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry

(UHPLC-MS). Below is a generalized protocol based on established methodologies in the field.

Objective: To determine the purity of Oleoyl Coenzyme A by UHPLC-MS.

Materials:

Oleoyl Coenzyme A sample
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Water, LC-MS grade

Acetonitrile, LC-MS grade

Formic acid, LC-MS grade

UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

C18 reversed-phase UHPLC column (e.g., 1.7 µm particle size, 2.1 x 100 mm)

Procedure:

Sample Preparation:

Prepare a stock solution of Oleoyl Coenzyme A in a suitable solvent (e.g., 75% acetonitrile

with 25% water) to a concentration of 1 mg/mL.

Further dilute the stock solution with the initial mobile phase composition to a final

concentration suitable for injection (e.g., 1-10 µg/mL).

UHPLC Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 2 µL

Mass Spectrometry Conditions:

Ionization Mode: Positive electrospray ionization (ESI+)

Mass Range: m/z 200-1500
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Capillary Voltage: 3.5 kV

Source Temperature: 120°C

Desolvation Temperature: 350°C

Data Acquisition: Full scan mode to detect the molecular ion of Oleoyl-CoA and potential

impurities.

Data Analysis:

Integrate the peak area of the Oleoyl-CoA molecular ion.

Calculate purity by dividing the peak area of Oleoyl-CoA by the total area of all detected

peaks.

Visualizations
Oleoyl-CoA in Lipid Biosynthesis
Oleoyl-CoA is a pivotal intermediate in the synthesis of various lipid species. The following

diagram illustrates its position in the fatty acid synthesis pathway.
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Caption: Role of Oleoyl-CoA in lipid biosynthesis.

Workflow for Supplier Selection
Choosing the right supplier for a critical reagent like Oleoyl-CoA involves several considerations

beyond just the initial price. The following workflow provides a logical approach to making an

informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

